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Compound of Interest

Compound Name: 4-Bromo-2-chloro-5-fluoroaniline

Cat. No.: B1293188

CAS Number: 1000572-63-3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-chloro-5-
fluoroaniline, a key halogenated aniline intermediate with significant applications in
pharmaceutical research and development. This document details its chemical and physical
properties, safety and handling protocols, and its role in the synthesis of complex organic
molecules.

Chemical and Physical Properties

4-Bromo-2-chloro-5-fluoroaniline is a polysubstituted aniline derivative. The presence of
three different halogen atoms (bromine, chlorine, and fluorine) on the aniline ring imparts
unique reactivity and makes it a valuable building block in medicinal chemistry.

Table 1: Physical and Chemical Properties of 4-Bromo-2-chloro-5-fluoroaniline
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Property Value Source(s)
CAS Number 1000572-63-3 [11[2][3][41[5]16]
Molecular Formula CeH4BrCIFN [2][7]
Molecular Weight 224.46 g/mol [21[7]

Not explicitly available; related

Appearance compounds are crystalline
solids.
Melting Point Data not available
Boiling Point Data not available [3]
Solubility Data not available

Table 2: Spectroscopic Data for 4-Bromo-2-chloro-5-fluoroaniline

Spectrum Type Data Source(s)
1H NMR Spectral data is available. [8]
FT-IR Spectral data is available. [8]

Data not available for this
Mass Spectrometry o
specific isomer.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-2-chloro-5-
fluoroaniline (CAS 1000572-63-3) is not readily available in the public domain, the synthesis
of halogenated anilines typically involves electrophilic aromatic substitution reactions on a
substituted aniline or nitrobenzene precursor, followed by reduction of the nitro group if
necessary.

The reactivity of 4-Bromo-2-chloro-5-fluoroaniline is largely dictated by the electronic effects
of the halogen substituents and the amino group. The amino group is an activating, ortho-,
para-director, while the halogens are deactivating, ortho-, para-directors. The interplay of these
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electronic effects, along with steric hindrance, governs the regioselectivity of further chemical
transformations.

The bromine atom, in particular, can serve as a versatile handle for cross-coupling reactions,
such as Suzuki, Heck, and Sonogashira couplings, which are fundamental in the construction
of complex molecular scaffolds for drug candidates.

Applications in Drug Development

Halogenated anilines are crucial intermediates in the pharmaceutical industry due to their
prevalence in the structures of many active pharmaceutical ingredients (APIs). The presence of
halogens can significantly influence a drug's pharmacokinetic and pharmacodynamic
properties, including its metabolic stability, lipophilicity, and binding affinity to biological targets.

4-Bromo-2-chloro-5-fluoroaniline serves as a valuable precursor for the synthesis of complex
heterocyclic and carbocyclic compounds. It is particularly noted for its use in N-heterocyclic
carbene (NHC)-catalyzed reactions to generate a,3-unsaturated acylazoliums, which are key
intermediates in the enantioselective synthesis of various bioactive molecules.[9]

While the specific APIs derived from 4-Bromo-2-chloro-5-fluoroaniline are not explicitly
detailed in the available literature, its structural motifs are found in a wide range of therapeutic
agents, suggesting its potential as a key building block in the discovery of new drugs.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general role of 4-Bromo-2-chloro-5-fluoroaniline as a
building block in drug discovery and a generalized workflow for its potential synthesis and
subsequent functionalization.

Chemical Reactions

4-Bromo-2-chloro-5-fluoroaniline e.g, Cross-Couplin Synthesis of Complex Intermediates }—>

Active Pharmaceutical Ingredient (API) Synthesis }—V Drug Development Pipeline

Click to download full resolution via product page

Caption: Role of 4-Bromo-2-chloro-5-fluoroaniline in Drug Discovery.
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Caption: Generalized Experimental Workflow.

Safety and Handling
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A comprehensive Safety Data Sheet (SDS) for 4-Bromo-2-chloro-5-fluoroaniline is available
from various chemical suppliers.[1][10][11] It is essential to consult the SDS for detailed
information on hazards, handling precautions, and emergency procedures.

Table 3: GHS Hazard Information (Based on a similar isomer, 4-Bromo-5-chloro-2-fluoroaniline)

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Note: This hazard information is for a structurally similar compound and should be used for
guidance only. Always refer to the specific SDS for CAS number 1000572-63-3.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
» Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
inhalation of dust or vapors is likely.

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
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4-Bromo-2-chloro-5-fluoroaniline is a valuable and versatile intermediate for the synthesis of
complex organic molecules, particularly within the realm of pharmaceutical research. Its unique
substitution pattern provides multiple reactive sites for the construction of novel drug
candidates. Researchers and drug development professionals should handle this compound
with appropriate safety precautions as outlined in its Safety Data Sheet. Further research into
the specific synthetic applications and biological activities of compounds derived from this
intermediate is warranted to fully explore its potential in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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